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Compound of Interest

Compound Name: ML10375

Cat. No.: B1677338 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: MLN4924, also known as Pevonedistat, is a potent and selective small-molecule

inhibitor of the NEDD8-activating enzyme (NAE).[1] NAE is a critical component of the

neddylation pathway, a post-translational modification process that regulates the activity of

Cullin-RING ligases (CRLs).[1][2] By inhibiting NAE, MLN4924 prevents the neddylation of

cullin proteins, leading to the inactivation of CRLs and the subsequent accumulation of their

substrates.[3][4] This disruption of protein homeostasis can induce cell cycle arrest,

senescence, and apoptosis in cancer cells, making MLN4924 a subject of interest in cancer

research.[3][4] These application notes provide detailed protocols for the preparation of

MLN4924 stock solutions for in vitro and in vivo experiments.

Quantitative Data Summary
The following tables summarize the key quantitative information for MLN4924.

Table 1: Physicochemical Properties of MLN4924
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Property Value Reference

Molecular Weight 443.52 g/mol [1][5]

Molecular Formula C₂₁H₂₅N₅O₄S [1][5]

CAS Number 905579-51-3 [1][5]

Purity >98% [1][2]

Appearance Crystalline solid [2][6]

Table 2: Solubility of MLN4924

Solvent Solubility Notes Reference

DMSO
≥22.18 mg/mL to 89

mg/mL

Use of fresh DMSO is

recommended as

moisture can reduce

solubility.

[5][7]

Ethanol
≥42.2 mg/mL to 89

mg/mL
[5][7]

Dimethyl formamide

(DMF)
~20 mg/mL [2][6]

Water Insoluble [5][7]

1:1 DMSO:PBS (pH

7.2)
~0.5 mg/mL

Prepare fresh; not

recommended for

storage for more than

one day.

[2][6]

Table 3: Storage and Stability of MLN4924
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Form
Storage
Temperature

Stability Notes Reference

Lyophilized

Powder
-20°C ≥ 4 years Store desiccated. [1][6]

Stock Solution in

DMSO
-20°C Up to 3 months

Aliquot to avoid

repeated freeze-

thaw cycles.

[1]

Stock Solution in

Solvent
-80°C 1 year

Aliquot to avoid

repeated freeze-

thaw cycles.

[5]

Aqueous

Solution

Room

Temperature

Not

recommended

for more than

one day

[6]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
MLN4924 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of MLN4924 in DMSO.

Materials:

MLN4924 powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:
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Calculate the required mass of MLN4924:

The molecular weight of MLN4924 is 443.52 g/mol .

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = 10 mmol/L * 0.001 L * 443.52 g/mol = 0.0044352 g = 4.4352 mg.

Weigh the MLN4924 powder:

Carefully weigh out approximately 4.44 mg of MLN4924 powder and place it in a sterile

microcentrifuge tube.

Add DMSO:

Add 1 mL of anhydrous DMSO to the tube containing the MLN4924 powder.[4]

Dissolve the compound:

Vortex the solution thoroughly until the powder is completely dissolved.[7]

If solubility is an issue, gentle warming of the tube to 37°C for 10 minutes or sonication in

an ultrasonic bath can aid in dissolution.[7]

Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.[1]

Store the aliquots at -20°C for up to 3 months or at -80°C for up to one year.[1][5]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol describes the dilution of the high-concentration DMSO stock solution to prepare

working solutions for treating cells in culture.

Materials:
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10 mM MLN4924 stock solution in DMSO

Appropriate cell culture medium

Sterile tubes for dilution

Calibrated pipettes

Procedure:

Determine the final desired concentration:

The effective concentration of MLN4924 can vary depending on the cell line and

experimental design, with IC50 values often in the nanomolar range.[1][8]

Perform serial dilutions:

It is recommended to perform serial dilutions of the 10 mM stock solution in cell culture

medium to achieve the desired final concentrations.

Example for a 1 µM final concentration:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of

cell culture medium to get a 10 µM solution.

Add the appropriate volume of the 10 µM solution to your cell culture wells to achieve

the final 1 µM concentration. For instance, add 100 µL of the 10 µM solution to 900 µL

of medium in a well.

DMSO concentration control:

Ensure that the final concentration of DMSO in the cell culture medium is low (typically ≤

0.1%) to avoid solvent-induced cytotoxicity.

Prepare a vehicle control by adding the same amount of DMSO to the cell culture medium

as is present in the highest concentration of MLN4924 used.
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Visualization of Signaling Pathway and
Experimental Workflow
Below are diagrams illustrating the mechanism of action of MLN4924 and a typical

experimental workflow for its use.
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Caption: Mechanism of action of MLN4924.
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Caption: General experimental workflow for MLN4924.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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